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N-[4-(4-Fluorophenyl)-6-isopropyl-5-[(1E)-3-oxo-1-propenyl]-2-pyrimidinyl]-N-methyl-methanesulfonamide N-[4-(4-Fluorophenyl)-6-isopropyl-5-[(1E)-3-oxo-1-propenyl]-2-pyrimidinyl]-N-methyl-methanesulfonamide
Brand Name: Vulcanchem
CAS No.: 890028-66-7
VCID: VC21174028
InChI: InChI=1S/C18H20FN3O3S/c1-12(2)16-15(6-5-11-23)17(13-7-9-14(19)10-8-13)21-18(20-16)22(3)26(4,24)25/h5-12H,1-4H3/b6-5+
SMILES: CC(C)C1=NC(=NC(=C1C=CC=O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C
Molecular Formula: C18H20FN3O3S
Molecular Weight: 377.4 g/mol

N-[4-(4-Fluorophenyl)-6-isopropyl-5-[(1E)-3-oxo-1-propenyl]-2-pyrimidinyl]-N-methyl-methanesulfonamide

CAS No.: 890028-66-7

Cat. No.: VC21174028

Molecular Formula: C18H20FN3O3S

Molecular Weight: 377.4 g/mol

* For research use only. Not for human or veterinary use.

N-[4-(4-Fluorophenyl)-6-isopropyl-5-[(1E)-3-oxo-1-propenyl]-2-pyrimidinyl]-N-methyl-methanesulfonamide - 890028-66-7

Specification

CAS No. 890028-66-7
Molecular Formula C18H20FN3O3S
Molecular Weight 377.4 g/mol
IUPAC Name N-[4-(4-fluorophenyl)-5-[(E)-3-oxoprop-1-enyl]-6-propan-2-ylpyrimidin-2-yl]-N-methylmethanesulfonamide
Standard InChI InChI=1S/C18H20FN3O3S/c1-12(2)16-15(6-5-11-23)17(13-7-9-14(19)10-8-13)21-18(20-16)22(3)26(4,24)25/h5-12H,1-4H3/b6-5+
Standard InChI Key ZPOOWKOQKFRKJB-AATRIKPKSA-N
Isomeric SMILES CC(C)C1=NC(=NC(=C1/C=C/C=O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C
SMILES CC(C)C1=NC(=NC(=C1C=CC=O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C
Canonical SMILES CC(C)C1=NC(=NC(=C1C=CC=O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C

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